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Compound of Interest

Compound Name: Phoenixin-20

Cat. No.: B12373102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Phoenixin-20 (PNX-20) is a recently identified peptide hormone with pleiotropic effects, playing

significant roles in the regulation of reproduction, metabolism, and neuronal function.[1][2] It is

the C-terminal cleavage product of the small integral membrane protein 20 (SMIM20).[2]

Phoenixin-20 exerts its biological effects primarily through the G protein-coupled receptor 173

(GPR173).[1][2][3] Given its diverse physiological roles, the accurate quantification of

Phoenixin-20 in plasma is crucial for advancing research in various fields, including

endocrinology, neuroscience, and drug development. This document provides detailed

application notes and protocols for the use of a Phoenixin-20 ELISA (Enzyme-Linked

Immunosorbent Assay) kit for the quantitative measurement of this peptide in plasma samples.

Assay Principle
The Phoenixin-20 ELISA kit is a solid-phase sandwich immunoassay. The microtiter plate is

pre-coated with a monoclonal antibody specific for Phoenixin-20. During the first incubation,

Phoenixin-20 present in the plasma samples or standards binds to the immobilized antibody.

After washing away any unbound substances, a biotin-conjugated polyclonal antibody specific

for Phoenixin-20 is added. Following another wash, streptavidin conjugated to horseradish

peroxidase (HRP) is added, which binds to the biotinylated antibody. A final wash removes

unbound streptavidin-HRP. A substrate solution is then added, and the color development is

proportional to the amount of Phoenixin-20 bound in the initial step. The reaction is stopped,
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and the optical density is measured at a specific wavelength. The concentration of Phoenixin-
20 in the samples is determined by interpolating from a standard curve.

Quantitative Data Summary
The following table summarizes the typical performance characteristics of commercially

available Phoenixin-20 ELISA kits. Please note that these values are for reference only, and

users should always refer to the specific datasheet provided with the kit.

Parameter
Human Phoenixin-
20 ELISA Kits

Rat Phoenixin-20
ELISA Kits

Mouse Phoenixin-
20 ELISA Kits

Detection Range
15.63 - 1000 pg/mL[4]

[5][6][7][8]
7.813 - 500 pg/mL[9] 15.625 - 1000 pg/mL

Sensitivity
7.3 - 9.375 pg/mL[4]

[5][7][8]
4.688 pg/mL[9] 9.375 pg/mL

Sample Type

Serum, Plasma, Cell

Culture

Supernatants[5][6]

Serum, Plasma,

Tissue

Homogenates[9]

Serum, Plasma, Cell

Culture Supernatants

Assay Principle
Sandwich ELISA[5][6]

[8]
Sandwich ELISA[9] Sandwich ELISA

Intra-Assay CV (%) < 8%[5] < 8%[9] < 8%

Inter-Assay CV (%) < 10%[5] < 10%[9] < 10%

Signaling Pathways of Phoenixin-20
Phoenixin-20 binding to its receptor, GPR173, activates several downstream signaling

cascades, leading to diverse cellular responses.
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Phoenixin-20 GPR173
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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